Cas no 868225-24-5 (methyl 2-({2-(cyclohexylcarbamoyl)methyl-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)acetate)

• Product Name: methyl 2-({2-(cyclohexylcarbamoyl)methyl-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)acetate
• CAS No: 868225-24-5
• MF: C₂₀H₂₄N₂O₅
• MW: 372.414965629578
• CID: 6047526
• PubChem ID: 2149566
• Update Time: 2025-05-21

methyl 2-({2-(cyclohexylcarbamoyl)methyl-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-({2-(cyclohexylcarbamoyl)methyl-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)acetate
• methyl 2-[2-[2-(cyclohexylamino)-2-oxoethyl]-1-oxoisoquinolin-5-yl]oxyacetate
• SR-01000909182
• 868225-24-5
• SR-01000909182-1
• methyl 2-({2-[(cyclohexylcarbamoyl)methyl]-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)acetate
• F1808-0229
• AKOS024610269
• methyl 2-((2-(2-(cyclohexylamino)-2-oxoethyl)-1-oxo-1,2-dihydroisoquinolin-5-yl)oxy)acetate

• Inchi： 1S/C20H24N2O5/c1-26-19(24)13-27-17-9-5-8-16-15(17)10-11-22(20(16)25)12-18(23)21-14-6-3-2-4-7-14/h5,8-11,14H,2-4,6-7,12-13H2,1H3,(H,21,23)
• InChI Key： NASNIFNYQPLZHQ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)COC1=CC=CC2=C1C=CN(CC(NC1CCCCC1)=O)C2=O

Computed Properties

• Exact Mass: 372.16852187g/mol
• Monoisotopic Mass: 372.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on methyl 2-({2-(cyclohexylcarbamoyl)methyl-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)acetate

Comprehensive Overview of Methyl 2-({2-(Cyclohexylcarbamoyl)Methyl-1-Oxo-1,2-Dihydroisoquinolin-5-Yl}Oxy)Acetate (CAS No. 868225-24-5)

Methyl 2-({2-(cyclohexylcarbamoyl)methyl-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)acetate (CAS No. 868225-24-5) is a specialized organic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and biochemical research. This compound, often referred to by its systematic name or CAS number, belongs to the class of isoquinoline derivatives, which are known for their diverse biological activities. Researchers and industry professionals frequently search for terms like "isoquinoline-based compounds," "pharmacological applications of methyl esters," and "CAS 868225-24-5 uses" to explore its potential.

The molecular structure of methyl 2-({2-(cyclohexylcarbamoyl)methyl-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)acetate features a combination of functional groups, including a methyl ester, a cyclohexylcarbamoyl moiety, and an isoquinoline core. These structural elements contribute to its reactivity and potential applications in drug discovery. Recent trends in scientific literature highlight the growing demand for "small molecule modulators" and "targeted therapeutics," making this compound a subject of interest for its potential role in modulating specific biological pathways.

One of the key areas of research for CAS 868225-24-5 revolves around its potential as a scaffold for medicinal chemistry. The isoquinoline framework is a common motif in drugs targeting neurological and inflammatory conditions. Searches for "isoquinoline derivatives in CNS disorders" or "anti-inflammatory small molecules" often lead to discussions about compounds like this. Its ester group also makes it a candidate for prodrug development, a hot topic in "drug delivery optimization" and "bioavailability enhancement."

In addition to its pharmaceutical potential, methyl 2-({2-(cyclohexylcarbamoyl)methyl-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)acetate is studied for its physicochemical properties. Researchers investigating "solubility of heterocyclic compounds" or "stability under physiological conditions" may find this compound relevant. Its cyclohexyl group introduces lipophilicity, which is a critical factor in drug design, particularly for compounds targeting membrane-bound receptors.

The synthesis of CAS 868225-24-5 involves multi-step organic reactions, including amide coupling and esterification. These processes are frequently searched in the context of "green chemistry approaches" and "sustainable synthesis methods," reflecting the industry's shift toward environmentally friendly practices. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, aligning with the demand for "advanced analytical validation" in quality control.

As the scientific community continues to explore methyl 2-({2-(cyclohexylcarbamoyl)methyl-1-oxo-1,2-dihydroisoquinolin-5-yl}oxy)acetate, its applications may expand into areas like "biomarker discovery" and "precision medicine." The compound's versatility underscores its value in both academic and industrial settings. For those seeking detailed protocols or safety data, resources like "chemical databases" and "patent literature" provide further insights into its utility.